Cas no 2034307-59-8 (3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034307-59-8
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 5378712
• Update Time: 2025-10-28

3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzamide
• 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C23H26N2O4S/c1-4-27-20-12-18(13-21(28-5-2)22(20)29-6-3)23(26)25-14-16-7-9-24-19(11-16)17-8-10-30-15-17/h7-13,15H,4-6,14H2,1-3H3,(H,25,26)
• InChI Key： HPHUXIZTKBWWCP-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Additional information on 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide

Exploring the Potential of 3,4,5-Triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034307-59-8) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034307-59-8) has emerged as a compound of significant interest. This molecule, with its unique structural features combining a benzamide core, triethoxy substituents, and a thiophene-pyridine hybrid side chain, presents a fascinating subject for both academic and industrial research. Its potential applications span across various fields, from pharmaceutical development to material science, making it a hot topic in contemporary chemical discussions.

The molecular structure of 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide is particularly noteworthy. The presence of the thiophene and pyridine moieties suggests potential π-conjugation properties, which could be valuable in organic electronics and optoelectronic materials. Meanwhile, the benzamide core is a common pharmacophore found in many bioactive compounds, hinting at possible biological activity. Researchers are particularly interested in how these structural elements interact to create unique physicochemical properties.

Recent trends in chemical research show growing interest in heterocyclic compounds like 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide. Searches for "thiophene derivatives in drug discovery" and "pyridine-containing bioactive molecules" have seen significant increases, reflecting the scientific community's focus on these structural motifs. The compound's CAS No. 2034307-59-8 has also become a point of reference in specialized chemical databases, indicating its rising importance in research circles.

In pharmaceutical research, the 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide structure presents several interesting possibilities. The triethoxy groups could influence the molecule's solubility and bioavailability, while the thiophene-pyridine combination might contribute to target binding affinity. These characteristics make it a candidate for investigation in various therapeutic areas, though specific applications would require extensive research and validation.

The synthesis of 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide involves sophisticated organic chemistry techniques. Current literature suggests routes that may include amide coupling reactions and heterocyclic formation strategies. The compound's purity and characterization are crucial, with techniques like HPLC, NMR spectroscopy, and mass spectrometry being essential for quality control. These aspects are particularly important for researchers searching for "synthesis of complex benzamide derivatives" or "characterization of heterocyclic amides".

From a materials science perspective, the 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide molecule offers intriguing possibilities. The combination of electron-rich thiophene and electron-deficient pyridine could create interesting charge transport properties, potentially useful in organic semiconductors or photovoltaic materials. This aligns with current research trends focusing on "organic electronic materials design" and "molecular engineering for optoelectronics".

Safety and handling of 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034307-59-8) follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment and ventilation are recommended when working with this chemical. Researchers often search for "safe handling of benzamide derivatives" and "storage conditions for heterocyclic compounds", emphasizing the importance of this information.

The commercial availability of 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide has been increasing, with several specialty chemical suppliers now listing this compound. Its CAS number 2034307-59-8 serves as a unique identifier in procurement databases. The pricing and purity specifications vary among suppliers, making "high purity CAS 2034307-59-8" a common search term among purchasers in both academic and industrial settings.

Future research directions for 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide could explore its potential in various applications. The scientific community is particularly interested in whether this compound might show activity in neurological disorders or inflammatory conditions, given the biological relevance of its structural components. Additionally, its possible use in advanced material systems warrants further investigation, especially in the context of sustainable technologies.

In conclusion, 3,4,5-triethoxy-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034307-59-8) represents a fascinating intersection of pharmaceutical and materials chemistry. Its unique structural features and potential applications make it a compound worth watching in coming years. As research continues to uncover its properties and possible uses, this molecule may well find its place in both scientific literature and practical applications across multiple disciplines.